Cas no 2248364-38-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate
• CAS No: 2248364-38-5
• MF: C₁₅H₁₁NO₅S
• MW: 317.316542863846
• CID: 6196435
• PubChem ID: 165724775
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248364-38-5
• EN300-6525629
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate

• Inchi： 1S/C15H11NO5S/c1-20-8-12-11(6-7-22-12)15(19)21-16-13(17)9-4-2-3-5-10(9)14(16)18/h2-7H,8H2,1H3
• InChI Key： ROZIQJKDPKGCJV-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1COC

Computed Properties

• Exact Mass: 317.03579362g/mol
• Monoisotopic Mass: 317.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate (CAS No. 2248364-38-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate, with the CAS number 2248364-38-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 2-(methoxymethyl)thiophene substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This moiety has been extensively studied for its potential in the development of drugs targeting protein-protein interactions, enzyme inhibition, and receptor modulation. The presence of this core in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate suggests that it may exhibit similar properties and could be a promising candidate for further investigation.

The 2-(methoxymethyl)thiophene substituent is another key feature of this compound. Thiophenes are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methoxymethyl group attached to the thiophene ring can influence the compound's solubility, stability, and pharmacokinetic properties. This substitution pattern may enhance the compound's ability to interact with specific biological targets and improve its therapeutic potential.

Recent studies have explored the biological activities of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry reported that isoindoline derivatives exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Another study in the European Journal of Medicinal Chemistry demonstrated that thiophene-containing compounds showed significant anticancer activity against various cancer cell lines. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate may possess similar therapeutic properties.

In addition to its potential therapeutic applications, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate have been reported in several scientific publications. The synthetic route typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the isoindoline core through cyclization reactions and the introduction of the thiophene substituent via coupling reactions. The purity and structural integrity of the final product are confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate, including its solubility, stability, and melting point, have also been investigated. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation for pharmaceutical applications. For example, solubility studies have shown that the compound exhibits good solubility in organic solvents but limited solubility in water. This information can guide the development of suitable drug delivery systems to enhance its bioavailability.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate. Preclinical studies have demonstrated promising results in animal models for various diseases. For instance, in a study published in the Journal of Pharmacology and Experimental Therapeutics, this compound showed significant efficacy in reducing inflammation in a murine model of arthritis. These findings support further clinical evaluation to assess its potential as a therapeutic agent.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxymethyl)thiophene-3-carboxylate (CAS No. 2248364-38-5) is a promising compound with unique structural features that warrant further investigation. Its potential therapeutic applications in areas such as anti-inflammatory and anticancer treatments make it an exciting candidate for drug development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.